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Compound of Interest

Compound Name: 4-(Methylsulfinyl)phenol

Cat. No.: B081417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the safe handling and

storage of 4-(methylsulfonyl)phenol. Adherence to these protocols is critical to ensure

personnel safety and maintain experimental integrity. Note: While the request specified "4-
(methylsulfinyl)phenol," the widely available safety data pertains to "4-

(methylsulfonyl)phenol." This guide addresses the latter, and users should verify the exact

chemical identity of their substance.

Quantitative Safety Data Summary
A summary of key quantitative safety data for 4-(methylsulfonyl)phenol is presented below for

easy reference and comparison.
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Parameter Value Source

GHS Pictogram Exclamation Mark [1][2][3]

Signal Word Warning [1][2][4]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][4]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P321, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

[1]

Molecular Formula C7H8O3S [4]

Molecular Weight 172.2 g/mol [4]

Storage Temperature
Room Temperature (Cool, dry,

well-ventilated place)
[2][4]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 4-

(methylsulfonyl)phenol from receipt to disposal.
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Safe handling workflow for 4-(methylsulfonyl)phenol.
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Troubleshooting Guide
This section addresses specific issues that may arise during experimentation with 4-

(methylsulfonyl)phenol.
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Question Answer

What should I do if I spill a small amount of solid

4-(methylsulfonyl)phenol on the lab bench?

For small spills, first, alert others in the

immediate area.[5][6] While wearing appropriate

personal protective equipment (PPE), including

gloves and eye protection, gently sweep the

solid material to confine it.[5][6] Use an

absorbent material like vermiculite or sand to

collect the residue.[6][7] Place the collected

material into a sealed, labeled container for

hazardous waste disposal.[5][6] Clean the spill

area with soap and water.[5]

The compound appears to be causing irritation

to my skin despite wearing nitrile gloves. What's

happening?

4-(methylsulfonyl)phenol is a known skin irritant.

[1][4] If you experience irritation, it's possible

that your gloves have been compromised or are

not suitable for prolonged contact. Immediately

remove the contaminated gloves and wash your

hands thoroughly with soap and water.[2] For

handling phenolic compounds, consider double-

gloving or using thicker, more resistant gloves

such as butyl rubber or neoprene, especially for

prolonged handling.[5] Always inspect gloves for

any signs of degradation or perforation before

use.

I need to heat a solution containing 4-

(methylsulfonyl)phenol. What precautions

should I take?

All heating of solutions containing 4-

(methylsulfonyl)phenol must be conducted

within a certified chemical fume hood to control

potential vapors.[5][6] Use appropriate heating

equipment such as a heating mantle or a

controlled temperature water bath. Never heat

flammable solutions with an open flame. Ensure

proper ventilation and be aware that thermal

decomposition can release irritating gases and

vapors, including carbon and sulfur oxides.[4]

How should I properly store 4-

(methylsulfonyl)phenol to ensure its stability and

Store the compound in a tightly closed container

in a cool, dry, and well-ventilated area.[2][4]
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safety? Keep it away from incompatible materials such

as strong oxidizing agents, strong acids, and

bases.[4] Avoid exposure to heat and direct

sunlight.

Emergency Response Decision-Making
This diagram outlines the logical steps to follow in the event of an accidental exposure to 4-

(methylsulfonyl)phenol.
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Decision-making for accidental exposure.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-(methylsulfonyl)phenol?

A1: The primary hazards of 4-(methylsulfonyl)phenol are skin irritation (H315), serious eye

irritation (H319), and potential respiratory irritation (H335).[1][4] It is harmful if swallowed.

Q2: What type of personal protective equipment (PPE) is required when handling this

compound?

A2: When handling 4-(methylsulfonyl)phenol, it is essential to wear chemical safety goggles, a

lab coat, and gloves.[4] For tasks with a higher risk of splashing or dust generation, a face

shield and respiratory protection may be necessary.[4] It is recommended to use gloves made

of neoprene or butyl rubber for better protection against phenolic compounds.[5]

Q3: What is the appropriate first aid response for skin contact?

A3: In case of skin contact, immediately remove all contaminated clothing.[2] Wash the affected

area thoroughly with soap and plenty of water.[2] Seek medical attention if irritation persists.[4]

Q4: What should I do in case of eye contact with 4-(methylsulfonyl)phenol?

A4: If the compound gets into your eyes, rinse cautiously with water for several minutes.[2][4] If

you wear contact lenses, remove them if it is easy to do so and continue rinsing for at least 15

minutes.[2][4] Immediate medical attention is required.[4]

Q5: How should I dispose of waste containing 4-(methylsulfonyl)phenol?

A5: Waste containing 4-(methylsulfonyl)phenol should be treated as hazardous waste.[6] It

should be collected in a clearly labeled, sealed container and disposed of according to your

institution's and local environmental regulations.[6] Do not dispose of it down the drain.[8]

Q6: Are there any specific chemicals that are incompatible with 4-(methylsulfonyl)phenol?
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A6: Yes, 4-(methylsulfonyl)phenol is incompatible with strong oxidizing agents, strong acids,

and bases.[4] Contact with these substances should be avoided to prevent potentially

hazardous reactions.

Q7: Can 4-(methylsulfonyl)phenol be stored in a standard laboratory refrigerator?

A7: While it should be stored in a cool, dry place, a standard refrigerator may not be necessary

unless specified by the supplier.[2][4] If refrigeration is required, use a refrigerator that is

approved for chemical storage to prevent the ignition of flammable vapors.

Q8: What are the signs of inhalation exposure, and what should be done?

A8: Inhalation may cause respiratory tract irritation.[1][4] If you suspect inhalation exposure,

immediately move to fresh air.[2] If breathing is difficult, provide oxygen and seek immediate

medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 4-
(Methylsulfonyl)phenol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081417#how-to-handle-and-store-4-methylsulfinyl-
phenol-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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